Cas no 2171956-85-5 (tert-butyl 3-hydroxy-4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-1-carboxylate
• CAS No: 2171956-85-5
• MF: C₁₃H₂₀N₂O₃S
• MW: 284.374502182007
• CID: 6492330
• PubChem ID: 165590515
• Update Time: 2025-05-21

tert-butyl 3-hydroxy-4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-1-carboxylate
• 2171956-85-5
• EN300-1634704

• Inchi： 1S/C13H20N2O3S/c1-8-11(19-7-14-8)9-5-15(6-10(9)16)12(17)18-13(2,3)4/h7,9-10,16H,5-6H2,1-4H3
• InChI Key： FVDIXXGOIBSQHO-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C1CN(C(=O)OC(C)(C)C)CC1O

Computed Properties

• Exact Mass: 284.11946368g/mol
• Monoisotopic Mass: 284.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.9Ų

Additional information on tert-butyl 3-hydroxy-4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-1-carboxylate

Comprehensive Guide to tert-butyl 3-hydroxy-4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-1-carboxylate (CAS No. 2171956-85-5)

tert-butyl 3-hydroxy-4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-1-carboxylate (CAS No. 2171956-85-5) is a high-value chemical intermediate widely used in pharmaceutical research and organic synthesis. This compound, featuring a pyrrolidine backbone with a thiazole substituent, has garnered significant attention due to its versatility in drug discovery and medicinal chemistry applications. Researchers and industry professionals frequently search for this compound under variations like "tert-butyl pyrrolidine-thiazole derivative" or "CAS 2171956-85-5 synthesis", reflecting its importance in modern chemical development.

The molecular structure of tert-butyl 3-hydroxy-4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-1-carboxylate combines several pharmacologically relevant motifs. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic processes, while the 3-hydroxy pyrrolidine moiety offers multiple points for further functionalization. The 4-methylthiazole component contributes to the compound's potential bioactivity, making it particularly interesting for investigations into kinase inhibitors or antimicrobial agents. Current trends in pharmaceutical research emphasize the importance of such heterocyclic compounds, with many scientists searching for "thiazole-pyrrolidine hybrids in drug design" or "Boc-protected amino alcohols applications".

In synthetic applications, CAS 2171956-85-5 serves as a crucial building block for more complex molecular architectures. Its balanced polarity and functional group compatibility make it valuable for peptide mimetics development and chiral auxiliary applications. The compound's stereogenic center at the 3-position opens possibilities for enantioselective synthesis, a hot topic in organic chemistry as evidenced by frequent searches for "asymmetric synthesis using chiral pyrrolidines". Pharmaceutical companies particularly value such intermediates for their potential in creating targeted therapies with improved efficacy and reduced side effects.

The physicochemical properties of tert-butyl 3-hydroxy-4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-1-carboxylate contribute to its widespread utility. With moderate solubility in common organic solvents and stability under various conditions, it facilitates numerous synthetic transformations. Researchers often investigate its hydrogen bonding capacity and conformational flexibility, aspects frequently queried as "thiazole-pyrrolidine conformational analysis" in scientific databases. These characteristics make the compound particularly valuable for fragment-based drug discovery approaches, a growing area in medicinal chemistry.

Market dynamics for CAS 2171956-85-5 reflect increasing demand from contract research organizations and academic laboratories. The compound's relevance in developing small molecule therapeutics has driven innovation in its synthetic routes, with many researchers searching for "improved synthesis of tert-butyl pyrrolidine carboxylates". Quality specifications typically require high purity levels (>98%) and rigorous characterization by HPLC, NMR, and mass spectrometry, meeting the stringent requirements of pharmaceutical applications. Current good manufacturing practices (cGMP) compliant versions are becoming increasingly available to support preclinical development.

Emerging applications for tert-butyl 3-hydroxy-4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-1-carboxylate include its use in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. This aligns with the growing interest in "next-generation therapeutic modalities", a frequently searched term in biopharmaceutical circles. The compound's ability to serve as a linker or spacer component in such complex molecules demonstrates its continued relevance in cutting-edge drug discovery approaches. Additionally, its potential in covalent inhibitor design represents another active research area, responding to industry needs for more durable therapeutic effects.

Handling and storage recommendations for CAS 2171956-85-5 follow standard protocols for sensitive organic compounds. While not classified as hazardous, proper storage under inert atmosphere at low temperatures (-20°C) helps maintain stability over extended periods. Researchers often seek information on "stability of Boc-protected heterocycles" or "handling hygroscopic pharmaceutical intermediates", reflecting practical concerns in laboratory settings. The compound's shelf life and compatibility with various reaction conditions remain important considerations for synthetic chemists planning multi-step syntheses.

Future research directions involving tert-butyl 3-hydroxy-4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-1-carboxylate may explore its incorporation into bioconjugates or imaging probes, areas showing increasing activity in chemical biology. The compound's structural features make it suitable for developing positron emission tomography (PET) tracers, responding to the growing need for "molecular imaging agents" in diagnostic applications. As the pharmaceutical industry continues to emphasize structure-activity relationship studies, this versatile intermediate will likely maintain its importance in medicinal chemistry pipelines worldwide.